Cas no 115587-27-4 (Nobilisine)

• Product Name: Nobilisine
• CAS No: 115587-27-4
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 172994
• Update Time: 2024-03-01

Nobilisine Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[6,7][2]benzopyrano[3,4-g]indol-7(1H)-one,2,3,3a,4,5,5a,12b,12c-octahydro-5-hydroxy-1-methyl-, (3aS,5S,5aR,12bS,12cR)-
• [1,3]Dioxolo[6,7][2]benzopyrano[3,4-g]indol-7(1H)-one,2,3,3a,4,5,5a,12b,12c-octahydro-5-hydroxy-1-methyl-, (3aS,5S,5aR,12bS,1
• Nobilisine
• 5alpha-Hydroxy-3alpha-5a-epi-masan-7-one

• Inchi： 1S/C17H19NO5/c1-18-3-2-8-4-11(19)16-14(15(8)18)9-5-12-13(22-7-21-12)6-10(9)17(20)23-16/h5-6,8,11,14-16,19H,2-4,7H2,1H3/t8-,11-,14-,15+,16-/m0/s1
• InChI Key： ATGABXDKTMWXAQ-QACGSVHNSA-N
• SMILES： O1C(C2C=C3C(=CC=2[C@@H]2[C@@H]1[C@H](C[C@@H]1CCN(C)[C@H]12)O)OCO3)=O

Computed Properties

• Exact Mass: 317.126
• Monoisotopic Mass: 317.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2

Experimental Properties

• Density: 1.384
• Boiling Point: 523.5°C at 760 mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Homolycorine-type amaryllidaceae alkaloids